Cas no 1806023-15-3 (2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine
• CAS No: 1806023-15-3
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4891933
• Update Time: 2025-10-30

2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-7(9)5-3(1-11)12-2-4(6(5)10)13(14)15/h2,7H,1,11H2
• InChI Key： FPZPUWRPRKMAGD-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CN)C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine

2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine: A Comprehensive Overview

2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine is a highly specialized organic compound with the CAS Registry Number 1806023-15-3. This compound belongs to the class of pyridine derivatives, which are widely studied in pharmaceutical chemistry, agrochemistry, and materials science due to their unique electronic properties and structural versatility. The molecule features a pyridine ring with multiple substituents, including an aminomethyl group, a difluoromethyl group, an iodo group, and a nitro group. These substituents confer the compound with distinct chemical reactivity and biological activity.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical transformations. The aminomethyl group (-CH₂NH₂) introduces nucleophilic properties, making it reactive in substitution and addition reactions. The difluoromethyl group (-CF₂H) adds electron-withdrawing effects, enhancing the electrophilicity of the pyridine ring and influencing its reactivity in aromatic substitution reactions. The iodo group (-I) is a leaving group that can participate in nucleophilic aromatic substitution reactions, while the nitro group (-NO₂) is a strong electron-withdrawing group that significantly affects the electronic environment of the molecule.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-cancer, anti-inflammatory, and anti-microbial properties. For instance, the compound has been used as an intermediate in the synthesis of novel pyridine-based kinase inhibitors, which show promise in targeting specific oncogenic pathways.

In addition to its role in medicinal chemistry, this compound has also been investigated for its applications in agrochemistry. The presence of multiple functional groups allows for the development of pesticides and herbicides with improved efficacy and selectivity. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens, making them potential candidates for agricultural pest control.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine involves a multi-step process that typically includes nucleophilic aromatic substitution, Friedel-Crafts alkylation, and nitration reactions. The choice of reaction conditions, such as temperature, solvent, and catalysts, plays a critical role in achieving high yields and purity. Advanced techniques like microwave-assisted synthesis have been employed to optimize the reaction pathways and reduce production time.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light exposure or microbial action, the compound undergoes hydrolysis or oxidative degradation to form less hazardous byproducts. These findings are essential for developing sustainable manufacturing processes and waste management strategies.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-4-iodo-5-nitropyridine (CAS No: 1806023-15-3) is a versatile compound with significant potential in various fields of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agrochemistry, and materials science. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemical sciences.